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Introduction
Tiadinil is a systemic fungicide effective against rice blast, a significant disease impacting rice

production worldwide. As with all agricultural chemicals, understanding its environmental

footprint is crucial for sustainable agricultural practices. This guide provides a comparative

environmental impact assessment of Tiadinil and three common alternatives used for rice blast

control: Tricyclazole, Azoxystrobin, and Isoprothiolane. The following sections present

quantitative data on their environmental fate and toxicity, outline the experimental

methodologies used to derive this data, and visualize key degradation pathways. This

information is intended for researchers, scientists, and drug development professionals to

facilitate informed decisions in crop protection strategies.

Data Presentation
The environmental impact of a pesticide is determined by its persistence in the environment, its

mobility in soil and water, and its toxicity to non-target organisms. The following tables

summarize key quantitative parameters for Tiadinil and its alternatives.

Table 1: Physicochemical Properties and Soil Persistence
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Fungicide
Water Solubility
(mg/L)

Soil Sorption
Coefficient (Koc)
(mL/g)

Soil Half-life (DT50)
(days)

Tiadinil 13.2[1] Data Not Available Data Not Available

Tricyclazole 700 - 1600[2][3][4]
4 (loamy soil) - 45

(loam)[5]

44.5 - 84.6 (field); 197

(lab)[6]; can persist up

to 11 months[5]

Azoxystrobin 6.7
270 - 4500 (mean

590)[7][8]

56 - 279 (aerobic); 49

- 181 (anaerobic)[1]

Isoprothiolane 48.5[9]

High potential for

particle bound

transport[10]

Data Not Available

Table 2: Ecotoxicity to Non-Target Organisms

Fungicide
Fish (96h LC50,
mg/L)

Birds (Acute Oral
LD50, mg/kg)

Bees (Acute
Contact LD50, µ
g/bee )

Tiadinil
7.0 (Cyprinus carpio)

[1]
Data Not Available Data Not Available

Tricyclazole

7.3 (Rainbow Trout),

16.0 (Bluegill sunfish)

[5][11]

>100 (Mallard duck,

Bobwhite quail)[5][11]
Data Not Available

Azoxystrobin

0.47 (Rainbow Trout),

1.1 (Bluegill sunfish)

[12][13]

>2000 (Bobwhite

Quail)[13]
>200[14][15]

Isoprothiolane 11.4 (Carp)[16] Data Not Available Data Not Available

Experimental Protocols
The data presented in the tables above are generated using standardized experimental

protocols, primarily those established by the Organisation for Economic Co-operation and
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Development (OECD) and the U.S. Environmental Protection Agency (EPA). These guidelines

ensure that data is reliable and comparable across different studies and chemicals.

1. Soil Persistence (DT50): The half-life of a pesticide in soil is typically determined through

laboratory and field studies following OECD Guideline 307 (Aerobic and Anaerobic

Transformation in Soil).

Laboratory Studies: A known concentration of the fungicide is applied to representative soil

samples. The samples are incubated under controlled conditions (temperature, moisture,

and light) that mimic either aerobic or anaerobic environments. Soil samples are collected at

various time intervals and analyzed for the concentration of the parent compound. The time it

takes for 50% of the initial concentration to dissipate is calculated as the DT50.

Field Studies: The fungicide is applied to field plots under realistic agricultural conditions. Soil

cores are collected at different depths and time intervals post-application and analyzed for

the fungicide's concentration. Field studies provide a more realistic measure of persistence

as they account for various dissipation processes like leaching, volatilization, and

photodegradation, in addition to microbial and chemical degradation.

2. Soil Sorption Coefficient (Koc): The tendency of a pesticide to bind to soil particles is

measured by the soil organic carbon-water partitioning coefficient (Koc), typically determined

using the OECD Guideline 106 (Adsorption - Desorption Using a Batch Equilibrium Method).

A solution of the fungicide with a known concentration is mixed with a soil sample of known

organic carbon content.

The mixture is agitated until equilibrium is reached between the fungicide dissolved in the

water and the fungicide adsorbed to the soil particles.

The concentration of the fungicide remaining in the solution is measured.

The amount of fungicide adsorbed to the soil is calculated by difference.

The Koc is then calculated, which indicates the pesticide's mobility in soil. A higher Koc value

suggests lower mobility and less potential for leaching into groundwater.
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3. Aquatic Toxicity (LC50): The acute toxicity to fish is determined using the OECD Guideline

203 (Fish, Acute Toxicity Test).

Groups of fish of a specific species (e.g., Rainbow Trout, Bluegill Sunfish) are exposed to a

range of concentrations of the fungicide in water for a 96-hour period.

The mortality in each concentration group is recorded.

The LC50 (Lethal Concentration 50%) is the statistically estimated concentration of the

chemical that is lethal to 50% of the test organisms within the 96-hour exposure period.

4. Avian Toxicity (LD50): The acute oral toxicity to birds is determined following protocols similar

to the OECD Guideline 223 (Avian Acute Oral Toxicity Test).

A single oral dose of the fungicide is administered to birds of a specific species (e.g.,

Bobwhite Quail, Mallard Duck).

The birds are observed for a set period (typically 14 days) for mortality and other signs of

toxicity.

The LD50 (Lethal Dose 50%) is the statistically estimated dose that is lethal to 50% of the

test birds.

5. Bee Toxicity (LD50): The acute toxicity to bees is assessed through oral and contact tests as

described in OECD Guidelines 213 (Honeybees, Acute Oral Toxicity Test) and 214

(Honeybees, Acute Contact Toxicity Test).

Oral Toxicity: Bees are fed a sugar solution containing a known concentration of the

fungicide.

Contact Toxicity: A small droplet of a solution containing the fungicide is applied directly to

the thorax of the bees.

In both tests, the bees are observed for mortality over a specified period (typically 48 or 96

hours).

The LD50 is the dose (in micrograms per bee) that is lethal to 50% of the test bees.
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Mandatory Visualization
The following diagrams illustrate the known or proposed degradation pathways of the

fungicides in the environment. Understanding these pathways is crucial for identifying potential

metabolites that may also have environmental impacts.

Tiadinil
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Click to download full resolution via product page

Proposed degradation pathway of Tiadinil.

Tricyclazole Hydroxymethyl TricyclazoleOxidation Thiazole Ring Cleavage ProductsFurther Oxidation CO2 + H2O + 
 Mineral Salts

Click to download full resolution via product page

Degradation pathway of Tricyclazole.[5]

Azoxystrobin Azoxystrobin Acid 
 (R234886)

Hydrolysis of ester linkage Ring Cleavage ProductsFurther Degradation CO2 + H2O + 
 Mineral Salts

Click to download full resolution via product page

Major degradation pathway of Azoxystrobin.[1]
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Isoprothiolane
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Proposed degradation pathway of Isoprothiolane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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